Cas no 300586-80-5 (1,2,5-Oxadiazole-3-carboxylic acid, 4-amino-, 2-oxide (9CI))

• Product Name: 1,2,5-Oxadiazole-3-carboxylic acid, 4-amino-, 2-oxide (9CI)
• CAS No: 300586-80-5
• MF: C₃H₃N₃O₄
• MW: 145.073620080948
• CID: 298680
• PubChem ID: 6420510
• Update Time: 2025-04-19

1,2,5-Oxadiazole-3-carboxylic acid, 4-amino-, 2-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylic acid, 4-amino-, 2-oxide (9CI)
• 1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-, 2-oxide
• 4-amino-2-oxido-1,2,5-oxadiazol-2-ium-3-carboxylic acid
• 1,2,5-Oxadiazole-3-carboxylic acid,4-amino-,2-oxide(9ci)
• 300586-80-5
• 4-Amino-2-oxo-1,2,5lambda~5~-oxadiazole-3-carboxylic acid
• DTXSID40423577
• 4-aminofuroxan-3-carboxylic acid

• Inchi： 1S/C3H3N3O4/c4-2-1(3(7)8)6(9)10-5-2/h(H2,4,5)(H,7,8)
• InChI Key： FWSAMBQAOYUJPJ-UHFFFAOYSA-N
• SMILES： O1N=C(C(C(=O)O)=[N+]1[O-])N

Computed Properties

• Exact Mass: 145.01239
• Monoisotopic Mass: 145.01235559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 116.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans